Cas no 2172069-29-1 (2-5-(2-methoxyethyl)-1-pentyl-1H-1,2,3-triazol-4-ylacetonitrile)

• Product Name: 2-5-(2-methoxyethyl)-1-pentyl-1H-1,2,3-triazol-4-ylacetonitrile
• CAS No: 2172069-29-1
• MF: C₁₂H₂₀N₄O
• MW: 236.313402175903
• CID: 5568068
• PubChem ID: 165596071
• Update Time: 2025-10-31

2-5-(2-methoxyethyl)-1-pentyl-1H-1,2,3-triazol-4-ylacetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-[5-(2-methoxyethyl)-1-pentyl-1H-1,2,3-triazol-4-yl]acetonitrile
• EN300-1599041
• 2172069-29-1
• 2-5-(2-methoxyethyl)-1-pentyl-1H-1,2,3-triazol-4-ylacetonitrile

• Inchi： 1S/C12H20N4O/c1-3-4-5-9-16-12(7-10-17-2)11(6-8-13)14-15-16/h3-7,9-10H2,1-2H3
• InChI Key： SXGXWIWIBQXMCD-UHFFFAOYSA-N
• SMILES： O(C)CCC1=C(CC#N)N=NN1CCCCC

Computed Properties

• Exact Mass: 236.16371127g/mol
• Monoisotopic Mass: 236.16371127g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 8
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 63.7Ų

Additional information on 2-5-(2-methoxyethyl)-1-pentyl-1H-1,2,3-triazol-4-ylacetonitrile

Introduction to 2-5-(2-methoxyethyl)-1-pentyl-1H-1,2,3-triazol-4-ylacetonitrile (CAS No. 2172069-29-1)

2-5-(2-methoxyethyl)-1-pentyl-1H-1,2,3-triazol-4-ylacetonitrile, identified by its Chemical Abstracts Service (CAS) number 2172069-29-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the triazole class, a heterocyclic structure known for its broad spectrum of biological activities. The presence of an acetonitrile group and a pentyl side chain further enhances its chemical versatility, making it a valuable scaffold for drug discovery and development.

The molecular structure of 2-5-(2-methoxyethyl)-1-pentyl-1H-1,2,3-triazol-4-ylacetonitrile consists of a triazole ring fused with an acetonitrile moiety, attached to a pentyl group and a 2-methoxyethyl substituent. This unique arrangement imparts distinct pharmacological properties, making it a promising candidate for various therapeutic applications. The compound's ability to interact with biological targets at the molecular level has positioned it as a subject of intense research in the development of novel bioactive molecules.

In recent years, there has been a growing interest in triazole derivatives due to their demonstrated efficacy in modulating biological pathways associated with inflammation, infection, and cancer. The triazol-4-ylacetonitrile moiety in this compound is particularly noteworthy, as it has been shown to exhibit inhibitory activity against certain enzymes and receptors implicated in disease progression. Studies have highlighted its potential as an anti-inflammatory agent by targeting cyclooxygenase (COX) and lipoxygenase (LOX) pathways, which are crucial in the mediation of inflammatory responses.

Moreover, the pentyl and 2-methoxyethyl substituents contribute to the compound's solubility and bioavailability, factors that are critical for its absorption and distribution within biological systems. These structural features enhance the compound's pharmacokinetic profile, making it more suitable for therapeutic use. Preliminary in vitro studies have demonstrated promising results in terms of cytotoxicity against certain cancer cell lines, suggesting its potential as an anticancer agent.

The acetonitrile group in 2-5-(2-methoxyethyl)-1-pentyl-1H-1,2,3-triazol-4-ylacetonitrile also plays a significant role in its reactivity and interaction with biological targets. Acetonitrile derivatives are well-known for their ability to serve as intermediates in the synthesis of more complex molecules. This property makes the compound a valuable building block for further chemical modifications aimed at optimizing its pharmacological properties.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinity and mechanism of action of such compounds with high accuracy. Molecular docking studies have been conducted using 2-5-(2-methoxyethyl)-1-pentyl-1H-1,2,3-triazol-4-ylacetonitrile as a lead molecule to identify potential binding sites on target proteins. These studies have provided insights into how the compound interacts with enzymes such as COX and LOX, offering a rational basis for designing more potent derivatives.

The synthesis of 2-5-(2-methoxyethyl)-1-pentyl-1H-1,2,3-triazol-4-ylacetonitrile involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The process typically begins with the formation of the triazole ring through cycloaddition reactions between organic azides and alkynes. Subsequent functionalization steps introduce the acetonitrile group and the pentyl side chain. The final step involves the addition of the 2-methoxyethyl substituent via nucleophilic substitution reactions.

In conclusion, 2 -5 - ( 2 - methoxyethyl ) - 1 - pentyl - 1 H - 1 , 2 , 3 - tri azol -4 - y lacet oni trile ( C A S N o . 2172069 -29 - 1 ) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and promising biological activities. Its potential applications in anti-inflammatory and anticancer therapies make it a compound of great interest for further research and development. As our understanding of molecular interactions continues to evolve, this molecule is poised to play a crucial role in shaping future therapeutic strategies.